![molecular formula C4H4N2O2 B8240090 4-Isoxazolecarboxamide](/img/structure/B8240090.png)
4-Isoxazolecarboxamide
Overview
Description
4-Isoxazolecarboxamide is a useful research compound. Its molecular formula is C4H4N2O2 and its molecular weight is 112.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Isoxazolecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Isoxazolecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Herbicidal Activity
4-Isoxazolecarboxamide derivatives demonstrate significant preemergent and postemergent herbicidal activities against both broadleaf and narrowleaf weeds. This has been observed in greenhouse and field studies, highlighting their potential as effective herbicides. The structural modifications, especially with haloalkyl groups, enhance this herbicidal efficacy (Hamper et al., 1995).
TGR5 Receptor Agonists
These compounds have been identified as potent, small molecule agonists of the TGR5 G-protein coupled receptor. They have shown promise in increasing GLP-1 secretion, which is beneficial in managing metabolic disorders like type II diabetes (Evans et al., 2009).
Antiaggregating and Antifungal Activities
Some 4-isoxazolecarboxamide derivatives exhibit platelet antiaggregating activity, along with mild anti-inflammatory, analgesic, and antipyretic effects. This suggests potential applications in managing conditions related to blood coagulation and inflammation (Fossa et al., 1991).
Antifungal Properties
These compounds also show promising antifungal activities against phytopathogenic fungi, indicating their potential in agricultural applications to protect crops from fungal infections (Vicentini et al., 2007).
Anti-Inflammatory Drug Potential
Isoxazole derivatives like 5-amino-3-methyl-4-isoxazolecarbohydrazide have been studied for their potential in autoimmune and inflammatory gene modulation. This suggests their application in developing new anti-inflammatory drugs (Płoszaj et al., 2016).
Inhibition of Dihydroorotate Dehydrogenase
Isoxazol derivatives have been studied for their inhibitory effects on dihydroorotate dehydrogenase, an enzyme involved in pyrimidine synthesis. This has implications for their use in immunosuppressive and antirheumatic therapies (Knecht & Löffler, 1998).
Synthetic Applications
Isoxazole derivatives have been used in various synthetic applications, such as the rapid synthesis of isoxazolo[5,4-d]pyrimidin-4(5H)-ones, indicating their utility in chemical synthesis (Davoodnia et al., 2008).
Anticancer Activity
New derivatives of isoxazole, specifically isoxazolo[4,5-e][1,2,4]triazepine derivatives, have been synthesized and evaluated for their anticancer activities. They show potential as inhibitors of Protein Kinase C, which could be significant in cancer treatment (Wagner et al., 2020).
Activation of AMPK
Isoxazole derivatives like 5-Aminoimidazole-4-carboxamide ribonucleoside (AICAR) activate AMPK, improving insulin sensitivity and influencing gene expression related to metabolism and inflammation (Lihn et al., 2004).
properties
IUPAC Name |
1,2-oxazole-4-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4N2O2/c5-4(7)3-1-6-8-2-3/h1-2H,(H2,5,7) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBPXGTUBZXXKJO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NO1)C(=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
112.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Isoxazolecarboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.